Cas no 866155-94-4 (4-Chloro-2-[(3-chlorobenzyl)amino]-1,3-thiazole-5-carbonitrile)

• Product Name: 4-Chloro-2-[(3-chlorobenzyl)amino]-1,3-thiazole-5-carbonitrile
• CAS No: 866155-94-4
• MF: C₁₁H₇Cl₂N₃S
• MW: 284.164378404617
• CID: 6783002
• PubChem ID: 3707934
• Update Time: 2024-04-29

4-Chloro-2-[(3-chlorobenzyl)amino]-1,3-thiazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-[(3-chlorobenzyl)amino]-1,3-thiazole-5-carbonitrile
• 4-chloro-2-[(3-chlorophenyl)methylamino]-1,3-thiazole-5-carbonitrile
• 866155-94-4
• MFCD05669808
• MLS001195512
• AKOS005107916
• HMS2884N22
• MS-2103
• SMR000550730
• SR-01000308473
• 4-chloro-2-{[(3-chlorophenyl)methyl]amino}-1,3-thiazole-5-carbonitrile
• SR-01000308473-1
• CHEMBL1568273
• 4-Chloro-2-[(3-chlorobenzyl)amino]-1,3-thiazole-5-carbonitrile

• Inchi： 1S/C11H7Cl2N3S/c12-8-3-1-2-7(4-8)6-15-11-16-10(13)9(5-14)17-11/h1-4H,6H2,(H,15,16)
• InChI Key： OQMONEKTLCOEPM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CNC1=NC(=C(C#N)S1)Cl

Computed Properties

• Exact Mass: 282.9737738g/mol
• Monoisotopic Mass: 282.9737738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 77Ų